Cas no 60470-77-1 ((1R,2R)-2-tert-Butyl-4-oxocyclohexane-1-carbonitrile)

(1R,2R)-2-tert-Butyl-4-oxocyclohexane-1-carbonitrile structure
60470-77-1 structure
Product Name:(1R,2R)-2-tert-Butyl-4-oxocyclohexane-1-carbonitrile
CAS No:60470-77-1
MF:C11H17NO
MW:179.258783102036
CID:2843716
PubChem ID:71374164
Update Time:2025-04-21

(1R,2R)-2-tert-Butyl-4-oxocyclohexane-1-carbonitrile Chemical and Physical Properties

Names and Identifiers

    • (1R,2R)-2-tert-Butyl-4-oxocyclohexane-1-carbonitrile
    • DTXSID80796959
    • 60470-77-1
    • Inchi: 1S/C11H17NO/c1-11(2,3)10-6-9(13)5-4-8(10)7-12/h8,10H,4-6H2,1-3H3/t8-,10+/m0/s1
    • InChI Key: DMEQQEGPILFIAV-WCBMZHEXSA-N
    • SMILES: O=C1CC[C@@H](C#N)[C@@H](C1)C(C)(C)C

Computed Properties

  • Exact Mass: 179.131014166Da
  • Monoisotopic Mass: 179.131014166Da
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 253
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 2
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1.7
  • Topological Polar Surface Area: 40.9Ų
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